Cas no 1515-20-4 (4-tert-butyl-3-chlorobenzoic Acid)

4-tert-butyl-3-chlorobenzoic Acid structure

1515-20-4 structure

Product Name:4-tert-butyl-3-chlorobenzoic Acid

CAS No:1515-20-4

MF:C₁₁H₁₃ClO₂

MW:212.672722578049

MDL:MFCD22054675

CID:1324792

PubChem ID:59118131

Update Time:2025-04-20

4-tert-butyl-3-chlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-chloro-4-(1,1-dimethylethyl)-
- 4-tert-butyl-3-chlorobenzoic acid
- 4-tert-butyl-3-chlorobenzoic Acid
- MDL： MFCD22054675
- Inchi： 1S/C11H13ClO2/c1-11(2,3)8-5-4-7(10(13)14)6-9(8)12/h4-6H,1-3H3,(H,13,14)
- InChI Key： COFPPRDWGOZYBP-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=O)O)C=CC=1C(C)(C)C

4-tert-butyl-3-chlorobenzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B872285-10mg	4-tert-butyl-3-chlorobenzoic Acid	1515-20-4		10mg	$ 50.00	2022-06-06
TRC	B872285-50mg	4-tert-butyl-3-chlorobenzoic Acid	1515-20-4		50mg	$ 210.00	2022-06-06
TRC	B872285-100mg	4-tert-butyl-3-chlorobenzoic Acid	1515-20-4		100mg	$ 320.00	2022-06-06
Enamine	EN300-215265-0.05g	4-tert-butyl-3-chlorobenzoic acid	1515-20-4	95%	0.05g	$218.0	2023-09-16
Enamine	EN300-215265-0.1g	4-tert-butyl-3-chlorobenzoic acid	1515-20-4	95%	0.1g	$326.0	2023-09-16
Enamine	EN300-215265-0.25g	4-tert-butyl-3-chlorobenzoic acid	1515-20-4	95%	0.25g	$466.0	2023-09-16
Enamine	EN300-215265-0.5g	4-tert-butyl-3-chlorobenzoic acid	1515-20-4	95%	0.5g	$735.0	2023-09-16
Enamine	EN300-215265-1.0g	4-tert-butyl-3-chlorobenzoic acid	1515-20-4	95%	1g	$943.0	2023-06-08
Enamine	EN300-215265-2.5g	4-tert-butyl-3-chlorobenzoic acid	1515-20-4	95%	2.5g	$1848.0	2023-09-16
Enamine	EN300-215265-5.0g	4-tert-butyl-3-chlorobenzoic acid	1515-20-4	95%	5g	$2732.0	2023-06-08

4-tert-butyl-3-chlorobenzoic Acid Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

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